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Compound of Interest

Compound Name: trans-1,2-Dibromocyclohexane

Cat. No.: B1142938

Essential Safety and Handling Guide for trans-1,2-
Dibromocyclohexane

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of trans-1,2-Dibromocyclohexane, tailored for laboratory and research
professionals. Adherence to these guidelines is critical for ensuring personnel safety and
regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)

trans-1,2-Dibromocyclohexane is a chemical that may cause skin, eye, and respiratory tract
irritation.[1][2][3] The toxicological properties of this material have not been fully investigated,

warranting cautious handling.[1] High concentrations of vapor may lead to symptoms such as
headache, dizziness, and nausea.[4]

Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133
standards.[1][4][5]

To protect against splashes
and vapors that can cause

serious eye irritation.[2]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, which
can cause irritation and
potential dermatitis from

prolonged exposure.[4][6]

Body Protection

Laboratory coat. Fire/flame
resistant and impervious
clothing should be considered

for larger quantities.[6][7]

To protect skin and personal

clothing from contamination.[1]

[4]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[1] If
ventilation is inadequate or
irritation is experienced, a full-
face respirator with an
appropriate cartridge is

necessary.[6][7]

To prevent inhalation of vapors
that may cause respiratory
irritation.[1][2]

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol

o Preparation: Before handling, ensure an eyewash station and safety shower are accessible.
[1] Read the Safety Data Sheet (SDS) thoroughly.

o Engineering Controls: Always handle trans-1,2-Dibromocyclohexane inside a certified

chemical fume hood to maintain low airborne concentrations.[1]

o Transferring: When transferring the liquid, avoid splashing. Keep the container tightly closed

when not in use.[1][5]
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Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1][5]

Decontamination: Remove and wash any contaminated clothing before reuse.[1][4][5]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][4][5]
Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[415](8]

Spill Management and Disposal Plan

Immediate Action: Evacuate non-essential personnel from the spill area. Ensure adequate
ventilation.[6] Remove all sources of ignition.[6]

Containment: Wearing full PPE, absorb the spill using a non-combustible, inert material such
as sand, vermiculite, or earth.[1][4][5] Do not use combustible materials like sawdust.[1]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and
closed container for disposal.[4][5]

Waste Disposal: All chemical waste must be disposed of in accordance with federal, state,
and local regulations.[1][9] The material may be sent to a licensed chemical destruction
facility or disposed of via controlled incineration with flue gas scrubbing.[6] Do not discharge
into sewer systems.[6]

Container Disposal: Contaminated containers should be triple-rinsed and can be offered for
recycling or reconditioning.[6] Alternatively, puncture the container to render it unusable
before disposing of it in a sanitary landfill.[6]

Safety and Physical Properties

The following table summarizes key quantitative data for trans-1,2-Dibromocyclohexane.
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Property Value

CAS Number 7429-37-0[1]

Appearance Clear to very slight yellow liquid[1][3][8]
Flash Point > 110 °C (> 230 °F)[1]

Boiling Point 145 °C @ 133 hPa[9]

Density 1.784 g/lcm3 @ 25 °CJ[9]

No occupational exposure limits have been
Exposure Limits established by ACGIH, NIOSH, or OSHA.[1][4]

[5]

Experimental Protocol Example: Product
Purification

This protocol provides a method for the purification of crude trans-1,2-Dibromocyclohexane,
which may darken upon exposure to air. This procedure should be performed by personnel with
proper training in experimental organic chemistry.

Preparation: Transfer the crude trans-1,2-Dibromocyclohexane to a separatory funnel
inside a chemical fume hood.

e Washing Solution: Prepare a 20% solution of potassium hydroxide in ethyl alcohol.

 Purification Step: Add the alcoholic potassium hydroxide solution to the separatory funnel,
approximately one-third of the volume of the dibromide.

o Extraction: Stopper the funnel and shake for five minutes, periodically venting to release any
pressure.

» Phase Separation: Allow the layers to separate. Drain and discard the lower
aqueous/alcoholic layer.

o Water Wash: Dilute the remaining organic layer with an equal volume of water. Wash the
organic layer to remove residual alkali.
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e Drying: Transfer the organic layer to a clean flask and dry it using a suitable drying agent
(e.g., anhydrous magnesium sulfate).

« Distillation: Decant the dried liquid and distill under reduced pressure to obtain the purified,
clear product. The reported boiling point is 99-103°C at 16 mm Hg.[10]

» Storage: Store the purified product in a tightly sealed, airtight container.[10]

Visual Workflow

The following diagram illustrates the logical workflow for safely handling trans-1,2-
Dibromocyclohexane from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


http://orgsyn.org/demo.aspx?prep=cv2p0171
http://orgsyn.org/demo.aspx?prep=cv2p0171
https://www.benchchem.com/product/b1142938?utm_src=pdf-body
https://www.benchchem.com/product/b1142938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Review SDS & Assess Risks

Y
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Y

Don Required PPE
(Goggles, Gloves, Lab Coat)
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Y

Handle and Transfer Chemical

Y
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Inhalation: Fresh Air
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'

Remove & Clean Contaminated Clothing

Store/Dispose

4. Storage [& Disposal

Store in Cool, Dry, Ventilated Area

Y

Segregate Waste into Labeled Containers

Y

Dispose via Licensed Facility
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Caption: Workflow for safe handling of trans-1,2-Dibromocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling trans-1,2-
Dibromocyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-trans-1-2-dibromocyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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